Cas no 153265-90-8 (1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol)

• Product Name: 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol
• CAS No: 153265-90-8
• MF: C₂₄H₂₆O₉
• MW: 458.457848072052
• CID: 98986
• PubChem ID: 11005001
• Update Time: 2025-05-25

1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,4,6-dibenzoate 1-butanoate (9CI)
• 3-anthracen-9-yl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanine
• [(1R,2S,3R,4R,5R,6S)-3-benzoyloxy-4-butanoyloxy-2,5,6-trihydroxycyclohexyl] benzoate
• 1D-1-O-BUTYRYL-4,6-O-DIBENZOYL-MYO-INOSITOL
• 1D-1-O-BUTYRYL-4 6-O-DIBENZOYL-MYO-INO-
• (1R,2S,3R,4R,5R,6S)-4-(Butanoyloxy)-2,5,6-trihydroxycyclohexane-1,3-diyl dibenzoate
• 153265-90-8
• DTXSID50451523
• J-008996
• 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol, >=98.0%
• (1R,2S,3R,4R,5R,6S)-4-(Butyryloxy)-2,5,6-trihydroxycyclohexane-1,3-diyl dibenzoate
• 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol

• Inchi： 1S/C24H26O9/c1-2-9-16(25)31-21-18(27)17(26)20(32-23(29)14-10-5-3-6-11-14)19(28)22(21)33-24(30)15-12-7-4-8-13-15/h3-8,10-13,17-22,26-28H,2,9H2,1H3/t17-,18-,19-,20+,21+,22+/m0/s1
• InChI Key： KTYAOQKEMRXFIY-YVZLVKDNSA-N
• SMILES： O(C(CCC)=O)[C@@H]1[C@H]([C@@H]([C@H]([C@@H]([C@H]1OC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 458.15768240g/mol
• Monoisotopic Mass: 458.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.311
• Boiling Point: 756.3°C at 760 mmHg
• Flash Point: 411.2°C
• Refractive Index: 1.702
• Solubility: Not determined

1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol

Comprehensive Overview of 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol (CAS No. 153265-90-8)

1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol (CAS No. 153265-90-8) is a specialized derivative of myo-inositol, a naturally occurring carbohydrate with significant biological importance. This compound is characterized by the presence of butyryl and dibenzoyl groups, which enhance its lipophilicity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The unique structural modifications of this compound have garnered attention in the scientific community, particularly in the fields of glycobiology and medicinal chemistry.

The growing interest in inositol derivatives like 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol is driven by their potential applications in drug development and biochemical studies. Researchers are increasingly exploring the role of such compounds in modulating cellular signaling pathways, particularly those involving inositol phosphates and lipid metabolism. This aligns with current trends in precision medicine, where targeted molecular interventions are sought after for treating metabolic disorders and other chronic conditions.

From a synthetic perspective, 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol serves as a versatile building block for the preparation of more complex inositol-based molecules. Its benzoyl-protected hydroxyl groups offer selective reactivity, enabling chemists to design tailored derivatives with specific biological activities. This adaptability is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are prioritized to minimize environmental impact.

The compound's CAS No. 153265-90-8 is frequently searched in academic and industrial databases, reflecting its importance as a reference material. Users often inquire about its physical properties, synthetic protocols, and safety data, underscoring the need for comprehensive and accurate information. Additionally, the rise of AI-driven drug discovery has amplified interest in structurally unique compounds like this one, as they serve as valuable inputs for machine learning models predicting bioactivity.

In summary, 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol represents a fascinating intersection of chemistry and biology. Its study not only advances our understanding of inositol biochemistry but also contributes to the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.